Cas no 464175-29-9 (benzyl N-4-(chlorosulfonyl)butylcarbamate)

• Product Name: benzyl N-4-(chlorosulfonyl)butylcarbamate
• CAS No: 464175-29-9
• MF: C₁₂H₁₆ClNO₄S
• MW: 305.77774143219
• CID: 5776251
• PubChem ID: 165508269
• Update Time: 2025-10-29

benzyl N-4-(chlorosulfonyl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1440363
• benzyl N-[4-(chlorosulfonyl)butyl]carbamate
• 464175-29-9
• Carbamic acid, [4-(chlorosulfonyl)butyl]-, phenylmethyl ester (9CI)
• benzyl N-4-(chlorosulfonyl)butylcarbamate

• Inchi： 1S/C12H16ClNO4S/c13-19(16,17)9-5-4-8-14-12(15)18-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,14,15)
• InChI Key： PWMSGIIQKQQDRY-UHFFFAOYSA-N
• SMILES： ClS(CCCCNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.0488569g/mol
• Monoisotopic Mass: 305.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 469.3±38.0 °C(Predicted)
• pka: 12.46±0.46(Predicted)

Additional information on benzyl N-4-(chlorosulfonyl)butylcarbamate

Benzyl N-4-(Chlorosulfonyl)Butylcarbamate: A Comprehensive Overview

Benzyl N-4-(chlorosulfonyl)butylcarbamate, identified by the CAS number 464175-29-9, is a specialized organic compound with significant applications in various industrial and chemical sectors. This compound, often referred to as a chlorosulfonyl-containing carbamate, has garnered attention due to its unique chemical properties and potential uses in modern chemistry. The molecule consists of a benzyl group attached to a chlorosulfonyl butyl carbamate structure, making it a versatile compound with promising applications in fields such as agriculture, pharmaceuticals, and materials science.

The synthesis of benzyl N-4-(chlorosulfonyl)butylcarbamate involves advanced chemical reactions, including nucleophilic substitution and carbamate formation. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of environmentally friendly solvents and catalysts to synthesize this compound more efficiently. These advancements not only improve the production process but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of benzyl N-4-(chlorosulfonyl)butylcarbamate is in the development of agrochemicals. The compound's ability to act as a precursor for herbicides and insecticides has been extensively studied. For example, recent research has demonstrated its potential as a building block for creating highly effective herbicidal agents that target specific plant enzymes without harming beneficial organisms. This specificity is crucial in modern agriculture, where minimizing environmental impact is a top priority.

In addition to its agricultural applications, benzyl N-4-(chlorosulfonyl)butylcarbamate has shown promise in the pharmaceutical industry. Its unique structure allows for the formation of bioactive compounds with potential therapeutic applications. For instance, studies have explored its role in drug delivery systems, where it can serve as a carrier for targeted drug release. This innovative use underscores the compound's versatility and its potential to contribute to cutting-edge medical solutions.

The physical properties of benzyl N-4-(chlorosulfonyl)butylcarbamate are equally fascinating. It exhibits a high degree of stability under various environmental conditions, making it suitable for long-term storage and transportation. Furthermore, its solubility characteristics make it an ideal candidate for use in aqueous-based formulations. Recent research has also focused on understanding its thermal stability and reactivity under different conditions, which are critical factors for its industrial applications.

The environmental impact of benzyl N-4-(chlorosulfonyl)butylcarbamate has been a subject of recent investigations. Scientists have evaluated its biodegradability and toxicity levels to ensure that its use does not pose significant risks to ecosystems. Findings indicate that under controlled conditions, the compound can degrade into non-toxic byproducts, reducing its environmental footprint. These studies are essential for regulatory compliance and promoting sustainable practices in chemical manufacturing.

In conclusion, benzyl N-4-(chlorosulfonyl)butylcarbamate, with its CAS number 464175-29-9, represents a valuable addition to the arsenal of modern chemicals. Its diverse applications, coupled with ongoing research into its properties and uses, highlight its importance in various industries. As technology continues to evolve, this compound is expected to play an even greater role in driving innovation across multiple sectors.